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Compound of Interest

Compound Name: (Chloromethyl)trichlorosilane

Cat. No.: B074141

An In-Depth Technical Guide to (Chloromethyl)trichlorosilane (CAS: 1558-25-4)

Introduction

(Chloromethyl)trichlorosilane, identified by the CAS number 1558-25-4, is a bifunctional
organosilicon compound with the chemical formula CICH2SIiCls.[1][2] It is a colorless to pale
yellow liquid with a pungent odor, recognized for its high reactivity.[1] This reactivity stems from
the presence of two distinct functional groups: a chloromethyl group attached to the silicon
atom and three chlorine atoms bonded to the silicon atom. This unique structure makes it a
valuable and versatile intermediate in organic and organosilicon chemistry.

This technical guide provides a comprehensive overview of (Chloromethyl)trichlorosilane for
researchers, scientists, and professionals in drug development and materials science. It covers
its physicochemical properties, reactivity, primary applications, detailed experimental protocols,
and essential safety information.

Physicochemical and Spectroscopic Properties

The fundamental physical and chemical characteristics of (Chloromethyl)trichlorosilane are
summarized below. This data is critical for its handling, storage, and application in experimental
settings.

Physicochemical Data
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Property Value Source(s)
CAS Number 1558-25-4 [1][3]
Molecular Formula CH2ClaSi [1][2]
Molecular Weight 183.92 g/mol [11[4115]
Appearance C.:Ieér, colorless to pale yellow (1176}

liquid
Boiling Point 117-118 °C (at 1013 hPa) [71[8]
Density 1.47 g/cm3 [718]
Flash Point 69 °C (156.2 °F) [3][7][8]
Refractive Index 1.463

Reacts violently with water and
N alcohols. Soluble in solvents
Solubility _ [2][9]
like chloroform, benzene, and

THF.

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of
(Chloromethyl)trichlorosilane. While raw spectra are available from various databases, the
expected characteristics are summarized here.
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Spectroscopy Expected Characteristics Source(s)

A single peak (singlet)
corresponding to the two

1H NMR [10][11]
protons of the chloromethyl (-

CHz2) group.

A single peak corresponding to
13C NMR the carbon atom of the [11]
chloromethyl (-CH2) group.

Characteristic absorption
IR Spectroscopy bands for Si-Cl and C-Cl bond [10][11]

stretching.

A molecular ion peak and
distinct fragmentation pattern

Mass Spectrometry corresponding to the loss of [5][10][11]
chlorine and chloromethyl

groups.

Synthesis and Reactivity

(Chloromethyl)trichlorosilane's utility is defined by its dual reactivity. The silicon-chlorine
bonds are highly susceptible to nucleophilic attack, particularly by water (hydrolysis), leading to
the formation of silanols and the release of hydrochloric acid.[1][12] The carbon-chlorine bond
in the chloromethyl group allows for a different set of nucleophilic substitution reactions, typical
of alkyl halides.

This dual functionality allows it to act as a bridge between inorganic surfaces (through the
silane group) and organic functional molecules or polymers (through the chloromethyl group).

© 2025 BenchChem. All rights reserved. 3/15 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Trichloro_chloromethyl_silane
https://www.chemicalbook.com/SpectrumEN_1558-25-4_IR1.htm
https://www.chemicalbook.com/SpectrumEN_1558-25-4_IR1.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloro_chloromethyl_silane
https://www.chemicalbook.com/SpectrumEN_1558-25-4_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=1558-25-4
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloro_chloromethyl_silane
https://www.chemicalbook.com/SpectrumEN_1558-25-4_IR1.htm
https://www.benchchem.com/product/b074141?utm_src=pdf-body
https://cymitquimica.com/cas/1558-25-4/
https://cameochemicals.noaa.gov/chemical/5223
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

) SEEE— 4 N
Reactants Products
= Silanetriol
H20 (Water) FIVATOSS CICH2Si(OH)s + HCI
! . > Alkoxysilane
R-OH (Alcohol) Alcoholy CICH:Si(OR)s + HCI

_ Aminolysis (Chloromethyltrichlorosilane > Aminosilane
‘ .
R-NH2 (Amine) CICHzSICl3 CICH2Si(NHR)3 + HCI

Surface Grafting
Surfacg—_OH . Modified Surface
(e.g., Silica) [l Surface-O-Si(Cl)2(CHzCl)
N —

Click to download full resolution via product page

Caption: Key reactivity pathways of (Chloromethyl)trichlorosilane.

Key Applications

The compound is a cornerstone reagent in several advanced applications.

e Precursor in Materials Science: It is widely used to synthesize highly branched
polycarbosilanes, which are precursors to silicon carbide (SiC) ceramics.[13][14] Its role as a
coupling agent helps in forming durable bonds between organic and inorganic materials to

create high-performance composites.[1]
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o Surface Modification: (Chloromethyl)trichlorosilane is employed to functionalize surfaces
containing hydroxyl groups, such as silica, glass, and certain polymers.[15][16] This
modification can alter surface properties like hydrophobicity, adhesion, and biocompatibility,
or introduce reactive sites for further chemical transformations.[15][17]

o Pharmaceutical and Organic Synthesis: In drug development, it serves as an important
intermediate for synthesizing a range of active molecules, including anticancer, antibiotic,
and antiviral drugs.[18] The chloromethyl group provides a reactive handle for constructing
complex molecular skeletons or introducing specific functionalities through nucleophilic
substitution.[18] It has also been used in the preparation of complex organometallic
structures like ferrocenophane.[13][9]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of
(Chloromethyl)trichlorosilane and its application in surface modification.

Protocol 1: Synthesis via Liquid-Phase Chlorination of
Methyl Trichlorosilane

This protocol is based on a patented method involving the direct chlorination of methyl
trichlorosilane.[19]

Objective: To synthesize (Chloromethyl)trichlorosilane with high selectivity.
Materials:

o Methyl trichlorosilane (CHsSiCls)

Chlorine gas (Cl2)

Catalyst: A mixture of benzoyl peroxide and ferric chloride[19]

Anhydrous reaction vessel (glass-lined or similar inert material)

Gas inlet tube

Distillation apparatus
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Procedure:

e Reactor Setup: Charge the reaction vessel with methyl trichlorosilane and the catalyst
mixture (e.g., a 2:1 weight ratio of ferric chloride to benzoyl peroxide).[19] The reactor should
be equipped with a stirrer, a thermometer, a reflux condenser, and a gas inlet tube that
extends below the liquid surface.

e Initiation: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen).

» Chlorination: Introduce a controlled flow of dry chlorine gas into the refluxing mixture. The
reaction is exothermic and the chlorine flow rate must be managed to maintain a steady
reaction temperature.

e Monitoring: Monitor the reaction progress using Gas Chromatography (GC) to track the
conversion of methyl trichlorosilane. The goal is to achieve a conversion rate of 70-80% to
maximize the selectivity for the desired monochlorinated product.[19]

o Termination: Once the desired conversion is reached, stop the chlorine flow and cool the
reactor.

« Purification: Transfer the crude product to a distillation apparatus.

o Distill off any unreacted methyl trichlorosilane (boiling point ~66 °C), which can be
recycled.

o Collect the product fraction at 117-119 °C.[19]
o The high-boiling residue will contain polychlorinated byproducts.

e Analysis: Confirm the purity of the collected fraction using GC and spectroscopic methods
(NMR, IR). A purity greater than 99% can be achieved with careful distillation.[19]
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Caption: Workflow for the synthesis of (Chloromethyl)trichlorosilane.
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Protocol 2: General Protocol for Surface Modification of
a Hydroxylated Substrate (e.g., Silica Gel)

This protocol outlines a general method for grafting (Chloromethyl)trichlorosilane onto a
surface rich in hydroxyl groups.

Objective: To functionalize a silica surface with chloromethylsilyl groups.
Materials:

o Substrate: Silica gel (or glass slides, silicon wafers)

e (Chloromethyl)trichlorosilane

¢ Anhydrous toluene (or other inert, anhydrous solvent)

o Triethylamine (optional, as an HCI scavenger)

e Anhydrous methanol and acetone (for washing)

» Schlenk flask or similar reaction vessel for inert atmosphere operations
e Oven for drying

Procedure:

o Substrate Preparation: Activate the silica gel by heating at 120-150 °C under vacuum for
several hours to remove physisorbed water. Cool under a dry, inert atmosphere (nitrogen or
argon).

o Reaction Setup: In a Schlenk flask under an inert atmosphere, suspend the dried silica gel in
anhydrous toluene.

o Silanization:

o Prepare a solution of (Chloromethyl)trichlorosilane in anhydrous toluene (e.g., a 1-5%
v/v solution).
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o Add the silane solution to the silica suspension. If using, add triethylamine to neutralize the
HCI byproduct.

o Stir the mixture at room temperature or with gentle heating (e.g., 50-80 °C) for 2-24 hours.
The reaction time depends on the desired surface coverage.

e Washing:
o After the reaction, allow the silica to settle and decant the supernatant.

o Wash the functionalized silica multiple times with anhydrous toluene to remove unreacted
silane.

o Perform a final wash with a polar solvent like anhydrous methanol (to react with any
remaining Si-Cl groups) followed by acetone to facilitate drying.

o Curing/Drying: Dry the modified silica gel under vacuum at an elevated temperature (e.g.,
80-110 °C) for several hours to cure the siloxane bonds and remove residual solvent.

o Characterization: The resulting surface can be analyzed by techniques such as Fourier-
transform infrared spectroscopy (FTIR) to confirm the presence of alkyl chains, and contact
angle measurements to assess changes in hydrophobicity.
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Caption: General workflow for surface modification using the silane.

Safety and Handling
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(Chloromethyl)trichlorosilane is a hazardous chemical that requires strict safety protocols. It
is corrosive, highly toxic upon inhalation, and reacts violently with water.[3][20][21]

GHS Hazard Information

Pictograms

Signal Word Danger

H227: Combustible liquid.[3] H314: Causes
severe skin burns and eye damage.[3][22]
H330: Fatal if inhaled.[3][22] EUH014: Reacts
violently with water.[7][21]

Hazard Statements

P260: Do not breathe
dust/fume/gas/mist/vapors/spray.[22] P271: Use
only outdoors or in a well-ventilated area.[22]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[3][22]
P284: Wear respiratory protection.[22]
P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water/shower.[21] P304+P340: IF

Precautionary Statements INHALED: Remove person to fresh air and keep
comfortable for breathing.[22]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] P310: Immediately call a
POISON CENTER or doctor/physician.[21]
P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[22] P405: Store
locked up.[22]

Handling and Storage

e Engineering Controls: Always handle in a chemical fume hood with adequate ventilation.[20]
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e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., heoprene),

tightly sealed safety goggles, a face shield, and protective clothing.[3][23] A NIOSH-

approved respirator with an appropriate cartridge for acid gas is required if exposure limits

are exceeded.[22][23]

» Conditions to Avoid: Avoid all contact with water, moisture, and humid air.[20] Keep away

from heat, sparks, open flames, and incompatible materials like strong acids, bases, and

oxidizing agents.[20][21]

» Storage: Store in a dry, cool, and well-ventilated "corrosives" area.[20] Keep containers

tightly sealed, preferably under an inert atmosphere (e.g., nitrogen).[21]

First-Aid Measures

Exposure First-Aid Instructions
Immediately remove the victim to fresh air. If
breathing has stopped, provide artificial
Inhalation respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.
[21][22]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing all
contaminated clothing and shoes. Seek

immediate medical attention.[20][22]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.
[31[20]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the victim is conscious, give small
quantities of water to drink. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[20][21]
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Conclusion

(Chloromethyl)trichlorosilane is a potent and versatile chemical reagent with significant
applications in materials science and synthetic chemistry. Its bifunctional nature allows for a
wide range of chemical transformations, from the creation of advanced polymers to the precise
functionalization of surfaces and the synthesis of pharmaceutical intermediates. However, its
high reactivity and toxicity necessitate rigorous safety precautions and handling procedures. A
thorough understanding of its properties and protocols is essential for its safe and effective use
in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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